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Compound of Interest

Compound Name: Amino-PEG11-Amine

Cat. No.: B605453 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of specialized chemical reagents is paramount. This guide provides essential safety

and logistical information for Amino-PEG11-Amine, offering procedural, step-by-step guidance

to ensure operational integrity and laboratory safety. By furnishing value beyond the product

itself, we aim to become your trusted source for laboratory safety and chemical handling

information.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Amino-PEG11-Amine is the

foundation of its safe handling. This data, summarized from various suppliers, provides a quick

reference for laboratory personnel.
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Property Value

Chemical Name
3,6,9,12,15,18,21,24,27,30,33-

Undecaoxapentatriacontane-1,35-diamine[1]

Synonyms H2N-PEG11-CH2CH2NH2, NH2-PEG11-NH2[1]

Molecular Formula C24H52N2O11[2][3]

Molecular Weight 544.68 g/mol [1]

CAS Number 479200-82-3

Appearance White solid

Purity Typically >95%

Solubility Soluble in Water, DMSO, DCM, DMF

Storage Conditions Store at -20°C in a dry, dark place

Operational Plan: Safe Handling and Storage
Protocol
Adherence to a strict operational plan is crucial to minimize risks associated with the handling

of Amino-PEG11-Amine. The following step-by-step protocol outlines the best practices for its

use in a laboratory setting.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always handle Amino-PEG11-Amine in a well-ventilated area. For procedures

that may generate dust or aerosols, a certified chemical fume hood is mandatory.

Eye and Face Protection: Chemical safety goggles or a face shield that complies with OSHA

29 CFR 1910.133 or European Standard EN166 are required to protect against potential

splashes.

Skin Protection:
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Gloves: Wear chemical-resistant nitrile gloves. Always inspect gloves for any signs of

degradation or puncture before use and dispose of them properly after handling.

Lab Coat: A standard, full-sleeved laboratory coat should be worn to prevent skin contact.

Respiratory Protection: While not typically required when handled in a fume hood, a NIOSH-

approved respirator may be necessary for handling large quantities or in situations with

inadequate ventilation.

2. Handling Procedures

Pre-Use Inspection: Before use, allow the container to warm to room temperature in a

desiccator to prevent moisture condensation, which can affect the compound's stability.

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to minimize the generation of airborne dust.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Avoid Contact: Take all necessary precautions to prevent contact with eyes, skin, and

clothing.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling the chemical.

3. Storage Procedures

Container Integrity: Keep the container tightly sealed to prevent moisture ingress and

contamination.

Temperature: Store at the recommended temperature of -20°C for long-term stability.

Incompatibilities: Store away from strong oxidizing agents and acids.

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Spills: For small spills, absorb the material with an inert absorbent material and place it in a

suitable, closed container for disposal. For larger spills, evacuate the area and follow your

institution's emergency spill response procedures.

Disposal Plan
Proper disposal of Amino-PEG11-Amine and its containers is essential to protect the

environment and comply with regulations.

Chemical Waste: Dispose of unused Amino-PEG11-Amine and any solutions containing it

as hazardous chemical waste. Do not dispose of it down the drain or in the general trash.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste. The rinsed containers can

then be disposed of according to local regulations.

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations. Consult your institution's environmental health and safety (EHS) office

for specific guidance.

Safe Handling Workflow
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The following diagram illustrates the key steps in the safe handling workflow for Amino-
PEG11-Amine, from receiving the compound to its final disposal.

Preparation Handling (in Fume Hood) Cleanup & Disposal
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Inspect & Log

Acclimatize to Room Temp
in Desiccator

Before Use

Don Appropriate PPE Weigh Compound Prepare Solution Perform Experiment Decontaminate Work Area Collect Chemical Waste Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Amino-PEG11-Amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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